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Compound of Interest

Compound Name: Satratoxin H

Cat. No.: B8136531

This guide provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Satratoxin H. The following
procedures are designed to minimize risk and ensure a safe laboratory environment.

Satratoxin H is a potent trichothecene mycotoxin produced by the fungus Stachybotrys
chartarum. It is known to be toxic to humans and animals, causing a condition called
Stachybotrotoxicosis[1][2]. Due to its inherent toxicity, including the potential for severe health
effects from ingestion, inhalation, or dermal contact, stringent safety measures are imperative.

Quantitative Toxicity Data

The following table summarizes key quantitative data regarding the toxicity of Satratoxin H.
This information underscores the need for meticulous handling and adherence to safety
protocols.
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Metric Value Species/Cell Line Reference

LD50 (Lethal Dose,

5.69 mg/k Mouse (in vivo 3
50%) g/kg ( ) (3]

Human Umbilical Vein
6.8 ng/ml Endothelial Cells [3]
(HUVECS)

IC50 (Inhibitory

Concentration, 50%)

Various Cancer Cell
1.2-3.4 ng/mi Lines (HepG2, A549, [3]
A204, U937, Jurkat)

IC50 (Inhibitory

Concentration, 50%)

PAC-1 (Protective

i o 0.0046 mg/m3 Not Applicable
Action Criteria)
PAC-2 (Protective )
. o 0.051 mg/m3 Not Applicable
Action Criteria)
PAC-3 (Protective )
0.30 mg/m3 Not Applicable

Action Criteria)

Note on Safety Data Sheet (SDS) Discrepancies: It is important to note that while some
supplier SDS for Satratoxin H may not classify it as hazardous under the Globally Harmonized
System (GHS), other sources and related compounds' SDS indicate high toxicity. Given the
known biological effects and toxicity data, a conservative approach is mandated. Always handle
Satratoxin H as a highly toxic substance.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential to prevent exposure. The following is a step-by-
step guide for the selection and use of PPE when handling Satratoxin H.

Required Personal Protective Equipment

e Gloves: Double gloving with nitrile gloves is required. The outer glove should be chemical-
resistant. Gloves must be inspected for any signs of damage before use and changed
immediately if contaminated.
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» Body Protection: A disposable, solid-front, back-tying laboratory coat is required. For
procedures with a high risk of splashes, chemical-resistant coveralls should be worn.

o Eye and Face Protection: Tightly fitting chemical splash goggles are mandatory. A full-face
shield should be worn over the goggles when there is a significant risk of splashes.

» Respiratory Protection: All work with Satratoxin H powder or solutions that could generate
aerosols must be conducted in a certified chemical fume hood. For situations where a fume
hood is not feasible or during a spill cleanup, a NIOSH-approved respirator with a P100 filter
is required. For higher-risk activities, a powered air-purifying respirator (PAPR) should be
considered.

o Footwear: Closed-toe shoes are mandatory. For extensive work or in the event of a large
spill, chemical-resistant shoe covers or boots should be worn.

Donning and Doffing PPE

A strict procedure for putting on and taking off PPE is critical to prevent cross-contamination.
Donning Sequence:

e Put on inner gloves.

o Put on the laboratory coat or coveralls.

e Put on respiratory protection.

e Put on eye and face protection.

e Put on outer gloves, ensuring the cuffs are over the sleeves of the lab coat.

Doffing Sequence (to be performed in a designated area):

e Remove outer gloves.

e Remove the laboratory coat or coveralls, turning it inside out as it is removed.

» Remove eye and face protection.
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» Remove respiratory protection.
e Remove inner gloves.

e Wash hands thoroughly with soap and water.

Operational Plan for Handling Satratoxin H

A systematic approach to handling Satratoxin H will minimize the risk of exposure.

Preparation

o Designated Area: All work with Satratoxin H must be conducted in a designated and clearly
marked area, preferably within a chemical fume hood.

o Spill Kit: A spill kit specifically for cytotoxic agents should be readily available. This should
include absorbent materials, decontamination solutions, and appropriate PPE.

o Emergency Plan: All personnel must be familiar with the emergency plan, including
procedures for spills, personnel exposure, and evacuation.

Handling

» Weighing: When weighing solid Satratoxin H, use a balance inside a chemical fume hood or
a containment glove box.

e Solutions: Prepare solutions within a chemical fume hood. Be mindful of the solubility of
Satratoxin H in polar solvents like ethanol, methanol, and DMSO.

» Transport: When transporting Satratoxin H, use a secondary, sealed, and shatterproof
container.

Decontamination and Disposal Plan

o Decontamination: Surfaces and equipment should be decontaminated after each use. A
freshly prepared 10% bleach solution (sodium hypochlorite) followed by a 70% ethanol rinse
can be effective for decontaminating surfaces. Be aware that mycotoxins can be difficult to
destroy, and killing the mold does not eliminate the toxin.
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e Waste Disposal: All disposable materials that have come into contact with Satratoxin H,
including gloves, lab coats, and absorbent materials, must be disposed of as hazardous
chemical waste in clearly labeled, sealed containers. Unused Satratoxin H must also be
disposed of as hazardous waste according to institutional and local regulations. Do not
discharge Satratoxin H down the drain.

Experimental Protocols

Detailed experimental protocols for working with Satratoxin H are not readily available in the
public domain and must be developed by the principal investigator based on the specific needs
of the research. These protocols should incorporate the safety and handling procedures
outlined in this guide. Key considerations when developing protocols include:

e Minimizing the generation of aerosols.
¢ Using the smallest feasible quantity of the toxin.
 Incorporating decontamination steps into the experimental workflow.

Safe Handling Workflow for Satratoxin H

The following diagram illustrates the logical workflow for safely handling Satratoxin H, from
preparation to disposal.

Caption: Logical workflow for the safe handling of Satratoxin H.

This comprehensive guide is intended to provide a framework for the safe handling of
Satratoxin H. It is the responsibility of the principal investigator to ensure that all laboratory
personnel are trained on these procedures and that the safety protocols are strictly adhered to.
Always consult your institution's Environmental Health and Safety (EHS) department for
specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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